2-Bromo-6-iodo-3,4-dimethoxypyridine
Overview
Description
2-Bromo-6-iodo-3,4-dimethoxypyridine is a halogenated heterocycle with the empirical formula C7H7BrINO2 and a molecular weight of 343.94 . It is a solid substance .
Molecular Structure Analysis
The SMILES string representation of this compound is COc1cc(I)nc(Br)c1OC . This notation provides a way to represent the structure of the molecule in text format.
Scientific Research Applications
Facile Synthesis and High-Spin Cationic States of All-Para-Brominated Oligo(N-phenyl-m-aniline)s : This research discusses the synthesis of dimer and trimer forms of all-para-brominated poly(N-phenyl-m-aniline)s. These compounds, including 2-Bromo-6-iodo-3,4-dimethoxypyridine, were synthesized using a one-pot procedure and have been investigated for their redox properties, indicating potential applications in materials science (Ito et al., 2002).
Regioselective Synthesis of Medium-Sized Halolactones and Bromooxepanes from Unactivated Alkenes : This study showcases a catalytic system for the synthesis of medium-sized bromo/iodo lactones and bromooxepanes. The use of this compound in such catalytic systems highlights its role in the synthesis of complex organic compounds (Verma et al., 2016).
Synthesis and Reactivity of 6-Substituted-2,4-Dimethyl-3-pyridinols : The synthesis of a series of 6-substituted-2,4-dimethyl-3-pyridinols with antioxidant properties is described. This compound is used in the synthesis of these compounds, which have applications in the development of novel antioxidants (Wijtmans et al., 2004).
Imidazo[1,2-a]pyridines as Ligands for Detecting Beta-Amyloid Plaques in the Brain : This research involves the preparation of beta-amyloid aggregate-specific ligands, including derivatives of this compound. Such compounds are used for imaging amyloid aggregates in Alzheimer's disease, indicating their application in medical diagnostics (Zhuang et al., 2003).
Magnesiation of Pyridine N-Oxides Via Iodine or Bromine-Magnesium Exchange : This study discusses the magnesiation of iodo- or 2-bromopyridine N-oxides, including this compound, which is a key step in the total synthesis of complex organic molecules such as caerulomycins E and A (Duan et al., 2009).
Safety and Hazards
This compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 . The hazard statements associated with it are H302 (Harmful if swallowed) and H319 (Causes serious eye irritation) . The precautionary statements are P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
2-bromo-6-iodo-3,4-dimethoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrINO2/c1-11-4-3-5(9)10-7(8)6(4)12-2/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSRDPRPPJXLYBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1OC)Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrINO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
